Cas no 5202-69-7 ((1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid)

• Product Name: (1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid
• CAS No: 5202-69-7
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 2666255
• Update Time: 2023-08-06

(1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,8-Dioxo-2-adamantanecarboxylic acid
• 4,8-dioxoadamantane-2-carboxylic acid
• (1S,3S,5R,7R)-4,8-Dioxoadamantane-2-carboxylic acid

• Inchi： 1S/C11H12O4/c12-9-4-1-5-3-7(9)8(11(14)15)6(2-4)10(5)13/h4-8H,1-3H2,(H,14,15)/t4-,5-,6+,7+/m1/s1
• InChI Key： BIWVQMXEISELNT-JWXFUTCRSA-N
• SMILES： O=C1[C@@H]2C[C@H]3C([C@@H](C2)C(C(=O)O)[C@@H]1C3)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 345
• Topological Polar Surface Area: 71.4